Cas no 55679-31-7 (Bicyclo3.2.1octan-8-one)

• Product Name: Bicyclo3.2.1octan-8-one
• CAS No: 55679-31-7
• MF: C₈H₁₂O
• MW: 124.180282592773
• MDL: MFCD24390926
• CID: 382925
• PubChem ID: 143293
• Update Time: 2025-04-23

Bicyclo3.2.1octan-8-one Chemical and Physical Properties

Names and Identifiers

• Bicyclo[3.2.1]octan-8-one
• Bicyclo(3.2.1)octan-8-one
• Z445152472
• SCHEMBL1293264
• bicyclo[3.2.1] octan-8-one
• E73342
• EN300-43928
• 55679-31-7
• AKOS026745806
• MFCD24390926
• ZNSPMMFWDZEWQR-UHFFFAOYSA-N
• 8-oxo-bicyclo[3.2.1]octane
• DTXSID80971027
• Bicyclo3.2.1octan-8-one

• MDL： MFCD24390926
• Inchi： 1S/C8H12O/c9-8-6-2-1-3-7(8)5-4-6/h6-7H,1-5H2
• InChI Key： ZNSPMMFWDZEWQR-UHFFFAOYSA-N
• SMILES： O=C1C2CCCC1CC2

Computed Properties

• Exact Mass: 124.08886
• Monoisotopic Mass: 124.088815002g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on Bicyclo3.2.1octan-8-one

Exploring the Versatile Applications of Bicyclo[3.2.1]octan-8-one (CAS No. 55679-31-7) in Modern Chemistry

The chemical compound Bicyclo[3.2.1]octan-8-one (CAS No. 55679-31-7) is a fascinating bicyclic ketone that has garnered significant attention in both academic and industrial research. Its unique bicyclic structure and reactive carbonyl group make it a valuable intermediate in organic synthesis, particularly in the development of pharmaceuticals, fragrances, and specialty chemicals. As researchers continue to explore sustainable and efficient synthetic routes, Bicyclo[3.2.1]octan-8-one stands out as a compound with immense potential.

One of the most compelling aspects of Bicyclo[3.2.1]octan-8-one is its structural rigidity, which imparts unique stereochemical properties. This feature is particularly valuable in drug discovery, where the compound's framework can serve as a scaffold for designing bioactive molecules. Recent studies have highlighted its role in the synthesis of chiral ligands and catalysts, which are critical in asymmetric synthesis—a hot topic in modern organic chemistry. The demand for enantioselective processes in the pharmaceutical industry has further amplified interest in this compound.

In the realm of flavor and fragrance chemistry, Bicyclo[3.2.1]octan-8-one has shown promise as a precursor for aromatic compounds with complex olfactory profiles. Its bicyclic backbone can be modified to produce derivatives with woody, musky, or herbal notes, making it a sought-after ingredient in high-end perfumery. With consumers increasingly favoring natural and sustainable fragrances, researchers are investigating green synthetic methods to produce this compound and its derivatives.

The synthetic versatility of Bicyclo[3.2.1]octan-8-one also extends to materials science. Its incorporation into polymeric materials has been explored to enhance thermal stability and mechanical properties. For instance, polymers derived from this ketone exhibit potential applications in high-performance coatings and adhesives, aligning with the growing demand for advanced materials in aerospace and automotive industries.

From an environmental perspective, the development of eco-friendly synthesis routes for Bicyclo[3.2.1]octan-8-one is a key research focus. Catalytic hydrogenation and biocatalytic methods are being investigated to reduce waste and energy consumption. These efforts resonate with the global push toward green chemistry and sustainable manufacturing practices, which are increasingly prioritized by regulatory bodies and consumers alike.

In conclusion, Bicyclo[3.2.1]octan-8-one (CAS No. 55679-31-7) is a multifaceted compound with broad applications across diverse industries. Its significance in pharmaceutical synthesis, fragrance development, and materials science underscores its value as a building block in modern chemistry. As research continues to uncover new uses and sustainable production methods, this compound is poised to remain at the forefront of scientific and industrial innovation.